Cas no 1261748-72-4 (2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl
• CAS No: 1261748-72-4
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4992950
• Update Time: 2025-06-11

2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl
• FC1=C(C=C(C=C1)OC)C1=CC(=CC=C1)C(F)(F)F

• Inchi： 1S/C14H10F4O/c1-19-11-5-6-13(15)12(8-11)9-3-2-4-10(7-9)14(16,17)18/h2-8H,1H3
• InChI Key： UUGFZRFYUYOIDN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl

Compound CAS No. 1261748-72-4: 2-Fluoro-5-Methoxy-3'-(Trifluoromethyl)Biphenyl

2-Fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl is a highly specialized organic compound with the CAS registry number 1261748-72-4. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic and structural properties. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that influence its chemical behavior and reactivity. The presence of a fluorine atom at the 2-position, a methoxy group at the 5-position on one ring, and a trifluoromethyl group at the 3'-position on the other ring makes this compound a valuable subject in various fields of chemistry, including materials science, pharmacology, and electronics.

The structural features of 2-fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl are particularly intriguing due to the combination of electron-withdrawing and electron-donating groups. The fluorine atom at the 2-position exhibits strong electronegativity, which can significantly influence the electronic distribution across the aromatic rings. Meanwhile, the methoxy group at the 5-position introduces an electron-donating effect through resonance, creating a balance between electron withdrawal and donation. This interplay is crucial for understanding the compound's reactivity in various chemical reactions and its potential applications in advanced materials.

Recent studies have highlighted the importance of biphenyl derivatives like CAS No. 1261748-72-4 in the development of high-performance organic semiconductors. Researchers have explored how the substitution pattern on the biphenyl rings affects charge transport properties, making this compound a promising candidate for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The trifluoromethyl group at the 3'-position further enhances stability and thermal resistance, which are critical for device reliability under operating conditions.

In addition to its electronic properties, 2-fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl has shown potential in medicinal chemistry. Its unique structure allows for interactions with biological targets, making it a valuable lead compound in drug discovery programs. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. Further research is ongoing to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthesis of CAS No. 1261748-72-4 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts in cross-coupling reactions has proven to be an efficient method for constructing the biphenyl core with high regioselectivity. Researchers have also explored alternative routes to improve yield and reduce costs, such as microwave-assisted synthesis or continuous flow processes.

The environmental impact of 2-fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl is another area of interest. Given its complex structure and functional groups, understanding its degradation pathways and bioaccumulation potential is essential for sustainable chemical practices. Preliminary studies suggest that this compound undergoes slow hydrolysis under certain conditions, but further investigation is required to assess its long-term effects on ecosystems.

In conclusion, CAS No. 1261748-72-4 (2-fluoro-5-methoxy-3'-(trifluoromethyl)biphenyl) represents a versatile platform for exploring advanced materials and therapeutic agents. Its unique combination of functional groups provides opportunities for innovation across multiple disciplines while presenting challenges that require further scientific exploration.